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Compound of Interest

Compound Name: JWH 251 4-methylphenyl isomer
CAS No.: 864445-41-0
Cat. No.: B594090
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the 4-methylphenyl isomer of JWH
251, a synthetic cannabinoid of the phenylacetylindole class. As a Senior Application Scientist,
the following information is curated to provide both foundational knowledge and practical
insights for professionals engaged in research and development in this area.

Introduction

JWH 251 is a synthetic cannabinoid that, along with its various isomers, has been a subject of
interest in forensic chemistry, pharmacology, and toxicology.[1][2] The positional isomerism of
substituents on the phenyl ring can significantly impact the compound's interaction with
cannabinoid receptors and, consequently, its biological activity. This guide focuses specifically
on the 4-methylphenyl isomer of JWH 251, providing detailed information on its chemical
identity, properties, and the broader context of its pharmacological class.

Core Identification and Physicochemical Properties
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The definitive identification of a chemical compound in a research or forensic setting is
paramount. The Chemical Abstracts Service (CAS) number for the 4-methylphenyl isomer of
JWH 251 is 864445-41-0.[3][4]

A summary of its key physicochemical properties is presented in the table below:

Property Value Source

2-(4-methylphenyl)-1-(1-pentyl-
Formal Name ] [3]
1H-indol-3-yl)-ethanone

Synonym JWH 251 4-methyl isomer [3]
CAS Number 864445-41-0 [31[4]
Molecular Formula C22H25NO [3]
Formula Weight 319.4 g/mol [3]
Purity >98% [3]
Formulation A solution in methanol [3]

- DMF: 5 mg/ml, DMSO: 2.5
Solubility _ [3]
mg/ml, Ethanol: 20 mg/ml

Amax 212, 246, 305 nm [3]

O=C(C1=CN(CcCccCcCC)c2=C1

SMILES C=CC=C2)CC3=CC=C(C)C=C [3]
3
GSVYYNBRAJBCQS-

InChl Key [3]

UHFFFAOYSA-N

Synthesis and Analytical Characterization
Plausible Synthetic Pathway

While a specific, detailed synthesis protocol for the 4-methylphenyl isomer of JWH 251 is not
readily available in peer-reviewed literature, a general and well-established method for the
synthesis of phenylacetylindoles can be applied.[5] This typically involves a two-step process:
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» Friedel-Crafts Acylation: The indole ring is first acylated at the 3-position using an
appropriate acylating agent. In this case, 4-methylphenylacetyl chloride would be reacted
with indole in the presence of a Lewis acid catalyst.

o N-Alkylation: The resulting intermediate is then N-alkylated on the indole nitrogen with a
pentyl halide (e.g., 1-bromopentane) under basic conditions to yield the final product.

Friedel-Crafts Acylation
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Ve N-Alkylation
2
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Caption: Plausible synthetic workflow for JWH 251 4-methylphenyl isomer.

Analytical Characterization

The differentiation of positional isomers such as the 2-, 3-, and 4-methylphenyl isomers of JWH
251 is a significant analytical challenge. Advanced analytical techniques are required for
unambiguous identification. High-resolution mass spectrometry (HRMS) coupled with liquid
chromatography (LC) is a powerful tool for this purpose.[6][7] Furthermore, ion mobility-mass
spectrometry (IM-MS) has shown considerable promise in separating and characterizing
structurally similar synthetic cannabinoid isomers and their metabolites.[8] The collision cross
section (CCS) values obtained from IM-MS can serve as an additional identifying parameter
alongside retention time and mass-to-charge ratio.[8]

Pharmacology and Toxicology
Pharmacodynamics of the Phenylacetylindole Class

The parent compound, JWH 251 (the 2-methylphenyl isomer), is a cannabinoid agonist with a
binding affinity (Ki) of 29 nM for the CB1 receptor and 146 nM for the CB2 receptor,
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demonstrating a roughly five-fold selectivity for the CB1 receptor.[1][9] Synthetic cannabinoids
of this class exert their effects by mimicking the actions of endogenous cannabinoids (e.g.,
anandamide) at these receptors.[2][10]

Activation of the CB1 receptor, which is predominantly expressed in the central nervous
system, is responsible for the psychoactive effects of these compounds.[2] The CB2 receptor is
primarily found in the peripheral nervous system and immune cells, and its activation is
associated with anti-inflammatory and immunomodulatory effects.[2]
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Caption: General signaling pathway for CB1 receptor activation.
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A Note on the 4-methylphenyl Isomer

It is crucial to emphasize that the specific biological and toxicological properties of the JWH
251 4-methylphenyl isomer have not been characterized.[3] While it can be inferred that this
compound will likely exhibit activity as a cannabinoid receptor agonist, its precise binding
affinities, efficacy, and metabolic fate are unknown without empirical data. Positional changes
of the methyl group on the phenyl ring can alter the molecule's conformation and its fit within
the receptor binding pocket, potentially leading to significant differences in potency and
selectivity compared to the 2-methylphenyl isomer (JWH 251)[1] or the 3-methylphenyl isomer.
[11]

The general toxicological profile of synthetic cannabinoids can include a range of adverse
effects, such as tachycardia, agitation, psychosis, and in some cases, more severe
cardiovascular and neurological complications.[2][12]

Legal Status

In the United States, all CB1 receptor agonists of the 3-phenylacetylindole class, such as JWH-
251, are classified as Schedule | Controlled Substances.[1] This classification generally
extends to its positional isomers, including the 4-methylphenyl isomer, under the Federal
Analogue Act. Researchers must ensure compliance with all applicable local, state, and federal
regulations when handling these compounds.

Conclusion

The 4-methylphenyl isomer of JWH 251 is a distinct chemical entity within the broader class of
phenylacetylindole synthetic cannabinoids. While its fundamental chemical and physical
properties are documented, a significant knowledge gap exists regarding its specific
pharmacological and toxicological profile. This guide provides a foundational understanding for
researchers, emphasizing the importance of precise analytical characterization and the need
for empirical studies to elucidate the biological activity of this and other novel synthetic
compounds.

References

e JWH-251. In: Wikipedia. [Link]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b594090/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-jwh-251-4-methylphenyl-isomer
https://www.benchchem.com/product/b594090/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-jwh-251-4-methylphenyl-isomer
https://www.caymanchem.com/product/9001022/jwh-251-4-methylphenyl-isomer
https://en.wikipedia.org/wiki/JWH-251
https://www.caymanchem.com/product/9001021/jwh-251-3-methylphenyl-isomer
https://pmc.ncbi.nlm.nih.gov/articles/PMC4253059/
https://www.srlf.org/wp-content/uploads/2018/08/1509-Reanimation-Vol24-N5-p527_541.pdf
https://en.wikipedia.org/wiki/JWH-251
https://en.wikipedia.org/wiki/JWH-251
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

JWH 251 4-methylphenyl isomer (JWH 251 4-methyl isomer). MySkinRecipes. [Link]

Tai, S., & Fantegrossi, W. E. (2017). Synthetic Cannabinoids: Epidemiology,
Pharmacodynamics, and Clinical Implications. Psychiatric Clinics of North America, 40(4),
633-643. [Link]

Le, N. D., Hipes, K. V,, L.A,, C., & E.S., B. (2023). Separation and Characterization of
Synthetic Cannabinoid Metabolite Isomers using SLIM High-Resolution lon Mobility-Tandem
Mass. ChemRxiv. [Link]

De Luca, M. A,, et al. (2019). In Vivo Bio-Activation of JWH-175 to JWH-018:
Pharmacodynamic and Pharmacokinetic Studies in Mice. Molecules, 24(17), 3073. [Link]

Uchiyama, N., et al. (2011). Identification and quantitation of two cannabimimetic
phenylacetylindoles JWH-251 and JWH-250, and four cannabimimetic naphthoylindoles
JWH-081, JWH-015, JWH-200, and JWH-073 as designer drugs in illegal products. Forensic
Toxicology, 29(1), 37-46. [Link]

Morales, P., & Reggio, P. H. (2017). Pharmacological Properties, Therapeutic Potential and
Molecular Mechanisms of JWH133, a CB2 Receptor-Selective Agonist. Frontiers in
Pharmacology, 8, 743. [Link]

Schifano, F., et al. (2016). Effect of JWH-250, JWH-073 and their interaction on "tetrad",
sensorimotor, neurological and neurochemical responses in mice. Behavioural Brain
Research, 305, 200-209. [Link]

Tournebize, J., et al. (2017). Pharmacology and Toxicology of the Synthetic Cannabinoid
Receptor Agonists. Annales de Réanimation et de Soins Intensifs, 26(1), 1-15. [Link]

De Luca, M. A,, et al. (2017). Psychostimulant Effect of the Synthetic Cannabinoid JWH-018
and AKB48: Behavioral, Neurochemical, and Dopamine Transporter Scan Imaging Studies in
Mice. Frontiers in Pharmacology, 8, 531. [Link]

Malaca, S., et al. (2014). Metabolism of JWH-015, JWH-098, JWH-251, and JWH-307 in
silico and in vitro: A pilot study for the detection of unknown synthetic cannabinoids
metabolites. Forensic Toxicology, 32(2), 233-243. [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b594090/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-jwh-251-4-methylphenyl-isomer
https://www.myskinrecipes.com/research/analytical-chemicals/reference-standards/forensic-and-toxicology-standards/synthetic-cannabinoid-standards/jwh-251-4-methylphenyl-isomer-jwh-251-4-methyl-isomer
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8806935/
https://chemrxiv.org/engage/chemrxiv/article-details/64c01741e457135c345a32b9
https://www.mdpi.com/1420-3049/24/17/3073
https://www.researchgate.net/publication/225725345_Identification_and_quantitation_of_two_cannabimimetic_phenylacetylindoles_JWH-251_and_JWH-250_and_four_cannabimimetic_naphthoylindoles_JWH-081_JWH-015_JWH-200_and_JWH-073_as_designer_drugs_in_il
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5662729/
https://pubmed.ncbi.nlm.nih.gov/26945800/
https://srlf.org/wp-content/uploads/2017/04/20170420-Reanimation-_Pharmacology-and-toxicology-of-the-synthetic-cannabinoid-receptor-agonists.pdf
https://www.frontiersin.org/articles/10.3389/fphar.2017.00531/full
https://www.researchgate.net/publication/262339591_Metabolism_of_JWH-015_JWH-098_JWH-251_and_JWH-307_in_silico_and_in_vitro_A_pilot_study_for_the_detection_of_unknown_synthetic_cannabinoids_metabolites_Forensic_Toxicology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Gamage, T. F,, et al. (2018). Synthesis, Molecular Pharmacology, and Structure—Activity
Relationships of 3-(Indanoyl)indoles as Selective Cannabinoid Type 2 Receptor Antagonists.
Journal of Medicinal Chemistry, 61(21), 9585-9603. [Link]

e Malaca, S., et al. (2014). Metabolism of JWH-015, JWH-098, JWH-251, and JWH-307 in
silico and in vitro: a pilot study for the detection of unknown synthetic cannabinoids
metabolites. Forensic Toxicology, 32(2), 233-243. [Link]

e Kim, H. Y., et al. (2010). The cannabinoid 1 receptor antagonist AM251 produces nocifensive
behavior via activation of ERK signaling pathway. Neuropharmacology, 59(6), 534-541. [Link]

e De Luca, M. A, et al. (2017). Psychostimulant Effect of the Synthetic Cannabinoid JWH-018
and AKBA48: Behavioral, Neurochemical, and Dopamine Transporter Scan Imaging Studies in
Mice. Frontiers in Pharmacology, 8, 531. [Link]

e NMS Labs. (2011). Synthetic Cannabinoids, Forensic & Legal Aspects. [Link]

e Manera, C., et al. (2008). Influence of structural characteristics on the binding of synthetic
cannabinoids from the JWH family to the CB1 receptor: A computational study. Bioorganic &
Medicinal Chemistry, 16(15), 7175-7186. [Link]

e Reiss, R., & Zimmer, R. (2013). Stereodivergent synthesis of jaspine B and its isomers using
a carbohydrate-derived alkoxyallene as C3-building block. Beilstein Journal of Organic
Chemistry, 9, 2519-2527. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. JWH-251 - Wikipedia [en.wikipedia.org]

e 2. Synthetic Cannabinoids: Epidemiology, Pharmacodynamics, and Clinical Implications -
PMC [pmc.ncbi.nlm.nih.gov]

e 3. caymanchem.com [caymanchem.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6398846/
https://pubmed.ncbi.nlm.nih.gov/24812543/
https://pubmed.ncbi.nlm.nih.gov/20659469/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5550711/
https://www.nmslabs.com/media/files/publications/SOFT-2011-Synthetic-Cannabinoids.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2630449/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3841687/
https://www.benchchem.com/product/b594090?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/JWH-251
https://pmc.ncbi.nlm.nih.gov/articles/PMC4253059/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4253059/
https://www.caymanchem.com/product/9001022/jwh-251-4-methylphenyl-isomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. JWH 251 4-methylphenyl isomer (JWH 251 4-methyl isomer) [myskinrecipes.com]

5. Synthesis, Molecular Pharmacology, and Structure—Activity Relationships of 3-
(Indanoyl)indoles as Selective Cannabinoid Type 2 Receptor Antagonists - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. chemrxiv.org [chemrxiv.org]

9. caymanchem.com [caymanchem.com]

10. Pharmacological Properties, Therapeutic Potential and Molecular Mechanisms of
JWH133, a CB2 Receptor-Selective Agonist - PMC [pmc.ncbi.nlm.nih.gov]

11. caymanchem.com [caymanchem.com]
12. srif.org [srlf.org]

To cite this document: BenchChem. [An In-depth Technical Guide to JWH 251 4-
methylphenyl Isomer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594090/docs#an-in-depth-technical-guide-to-jwh-
251-4-methylphenyl-isomer]

Disclaimer & Data Validity:
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